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Compound of Interest

Compound Name: 3-Methylpyridazine

Cat. No.: B156695 Get Quote

A Technical Guide to the Physical Properties of
3-Methylpyridazine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 3-
Methylpyridazine, a heterocyclic organic compound of interest in medicinal chemistry and

materials science. This document summarizes essential quantitative data, outlines detailed

experimental protocols for property determination, and presents a logical workflow for the

physical characterization of such compounds.

Core Physical Properties of 3-Methylpyridazine
3-Methylpyridazine (CAS No: 1632-76-4), with the molecular formula C₅H₆N₂, is a derivative

of pyridazine. Its physical characteristics are crucial for its handling, reaction setup, and

application in various scientific fields. The boiling point and density are fundamental properties

that inform purification methods, solvent selection, and reaction condition optimization.

Data Presentation: Quantitative Physical Properties
The boiling point and density of 3-Methylpyridazine have been determined and reported in

various chemical literature and databases. The following table summarizes these key physical

constants.
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Physical Property Value Conditions Source(s)

Boiling Point 214 - 215 °C
At atmospheric

pressure
[1][2][3]

214 °C (lit.) [4][5]

Density 1.031 g/mL at 25 °C (lit.) [4][5]

1.05 g/mL Not specified [2]

Experimental Protocols
Accurate determination of physical properties is paramount for the reliable use of chemical

compounds in research and development. The following sections detail the standard

methodologies for measuring the boiling point and density of a liquid organic compound such

as 3-Methylpyridazine.

Determination of Boiling Point: The Siwoloboff Method
For determining the boiling point of small quantities of a liquid, the Siwoloboff method is a

widely accepted and accurate technique.

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure. In this micro-method, this is observed as the point where a

continuous stream of bubbles ceases to emerge from a capillary tube immersed in the heated

liquid, and the liquid begins to be drawn into the capillary upon cooling.

Apparatus:

Thiele tube or similar heating bath (e.g., oil bath)

Thermometer (-10 to 250 °C range)

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heating source (e.g., Bunsen burner or hot plate)
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Rubber band or wire for attachment

Procedure:

A small amount (a few milliliters) of 3-Methylpyridazine is placed into the small test tube.

A capillary tube, sealed at one end, is placed inside the test tube with its open end

downwards.

The test tube is securely attached to the thermometer using a rubber band or wire, ensuring

the bulb of the thermometer is parallel to the bottom of the test tube.

The entire assembly is then placed in a Thiele tube containing a high-boiling point liquid

(e.g., mineral oil or paraffin oil), ensuring the sample is fully immersed.

The Thiele tube is gently heated at its side arm. This design allows for the uniform circulation

of the heating liquid via convection currents.

As the temperature rises, air trapped in the capillary tube will expand and escape as

bubbles.

When the boiling point of the 3-Methylpyridazine is reached, a rapid and continuous stream

of bubbles will emerge from the open end of the capillary tube.

At this point, the heating is discontinued, and the apparatus is allowed to cool slowly.

The temperature at which the stream of bubbles stops and the liquid just begins to enter the

capillary tube is recorded as the boiling point of the sample.

Determination of Density: The Pycnometer Method
The density of a liquid can be determined with high precision using a pycnometer, a glass flask

with a specific, accurately known volume.

Principle: Density is defined as the mass of a substance per unit volume. The pycnometer

method involves determining the mass of the liquid that exactly fills the known volume of the

pycnometer at a specific temperature.
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Apparatus:

Pycnometer (with a ground-glass stopper containing a capillary tube)

Analytical balance (accurate to ±0.0001 g)

Constant temperature water bath

Distilled water

Acetone or other volatile solvent for cleaning and drying

Procedure:

The pycnometer is thoroughly cleaned with a suitable solvent (e.g., acetone) and dried

completely.

The mass of the empty, dry pycnometer (m₁) is accurately measured using an analytical

balance.

The pycnometer is then filled with distilled water of a known temperature (e.g., 25 °C). The

stopper is inserted, and any excess water that emerges from the capillary is carefully wiped

off. The pycnometer is placed in a constant temperature water bath to ensure the water

reaches thermal equilibrium.

The mass of the pycnometer filled with distilled water (m₂) is measured.

The pycnometer is emptied, cleaned, and thoroughly dried.

The pycnometer is then filled with 3-Methylpyridazine, and the same procedure of bringing

it to the target temperature in the water bath and wiping off the excess liquid is followed.

The mass of the pycnometer filled with 3-Methylpyridazine (m₃) is measured.

The density of the 3-Methylpyridazine (ρ_sample) is calculated using the following formula:

ρ_sample = [(m₃ - m₁) / (m₂ - m₁)] * ρ_water
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where ρ_water is the known density of water at the experimental temperature.

Workflow and Characterization Logic
The process of characterizing the physical properties of a compound like 3-Methylpyridazine
follows a logical sequence to ensure data accuracy and purity assessment.
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Figure 1: Logical Workflow for Physical Property Characterization
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Figure 1: Logical Workflow for Physical Property Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Determination of Boiling Point Using Siwoloboff's Method Instructions: D.. [askfilo.com]

2. cdn.juniata.edu [cdn.juniata.edu]

3. scribd.com [scribd.com]

4. Siwoloboff method - Wikipedia [en.wikipedia.org]

5. EU A.2: Boiling temperature | ibacon GmbH [ibacon.com]

To cite this document: BenchChem. [Physical properties of 3-Methylpyridazine boiling point
and density]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156695#physical-properties-of-3-methylpyridazine-
boiling-point-and-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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